8-bromo-N-(3-methoxyphenyl)-6-oxo-2,6-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide

• IUPAC Name: 6-bromo-N-(3-methoxyphenyl)-9-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7,10-tetraene-10-carboxamide
• InChI: InChI=1S/C19H15BrN2O3/c1-25-14-4-2-3-13(9-14)21-19(24)16-10-22-6-5-11-7-12(20)8-15(17(11)22)18(16)23/h2-4,7-10H,5-6H2,1H3,(H,21,24)
• InChI Key: PSOOVEUFFQTDIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CN3CCC4=C3C(=CC(=C4)Br)C2=O
• Molecular Formula: C19H15BrN2O3
• Molecular Weight: 399.2 g/mol

Description

The compound “8-bromo-N-(3-methoxyphenyl)-6-oxo-2,6-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide” is a complex organic molecule. It contains a pyrrolo[3,2,1-ij]quinoline core, which is a type of heterocyclic compound. This core is substituted with various functional groups including a bromine atom, a methoxyphenyl group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom and the methoxyphenyl and carboxamide groups would significantly influence the compound’s three-dimensional structure and its chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The bromine atom could potentially undergo substitution reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactions, its potential uses, and its safety and environmental impact.